Cas no 2229549-57-7 (3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid)

• Product Name: 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid
• CAS No: 2229549-57-7
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6300807
• PubChem ID: 165966954
• Update Time: 2025-06-09

3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid
• 3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]butanoic acid
• EN300-1755776
• 2229549-57-7

• Inchi： 1S/C10H15N3O2/c1-7(4-10(14)15)9-6-13(12-11-9)5-8-2-3-8/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key： AQIWHWGWTMVJSG-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1=CN(CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid

3-1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-ylbutanoic Acid: A Comprehensive Overview

CAS No. 2229549-57-7, also known as 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid is characterized by a cyclopropylmethyl group attached to a 1H-1,2,3-triazole ring, which is further linked to a butanoic acid moiety. The presence of the triazole ring is particularly noteworthy as it is a common pharmacophore in many bioactive molecules due to its stability and ability to form hydrogen bonds with biological targets. The cyclopropylmethyl group adds conformational rigidity and hydrophobicity, which can influence the compound's pharmacokinetic properties and binding affinity.

The synthesis of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful method for constructing 1,2,3-triazoles. This reaction is highly efficient and stereoselective, making it a preferred choice for the synthesis of complex molecules. The starting materials for this synthesis include an azide-functionalized butanoic acid derivative and a cyclopropylmethyl alkyne. The reaction proceeds via the formation of a copper(I) acetylide intermediate, which then reacts with the azide to form the triazole ring.

Recent research has highlighted the potential of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression. These findings open up new avenues for the development of targeted cancer therapies using this compound.

The pharmacokinetic properties of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and low toxicity profiles in preclinical studies. These characteristics make it an attractive candidate for further drug development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid. Ongoing clinical trials are evaluating its safety and efficacy in various disease models. Additionally, efforts are being made to develop more potent and selective analogs through structure-based drug design approaches.

In conclusion, 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid (CAS No. 2229549-57-7) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an intriguing candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. As more studies are conducted and new insights are gained, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatments.